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Compound of Interest

Compound Name: Dimethyl sulfide borane

Cat. No.: B079340

This guide provides researchers, scientists, and drug development professionals with essential
information for safely managing the pungent odor of Dimethyl Sulfide Borane (DMSB) during
laboratory experiments.

Frequently Asked Questions (FAQS)

Q1: What is the source of the strong odor when using Dimethyl Sulfide Borane (DMSB)?
The potent, disagreeable cabbage-like odor associated with DMSB is primarily due to the
presence of its complexing agent, dimethyl sulfide ((CHs)2S or DMS).[1][2][3][4] DMSB is a

stable complex of borane (BHs) and DMS.[3][5] During reactions or upon exposure to certain
conditions, free DMS can be released, leading to the characteristic smell.

Q2: How potent is the odor of dimethyl sulfide (DMS)?

DMS has a very low odor threshold, meaning it can be detected by the human nose at
extremely low concentrations. Reported odor thresholds vary, with some studies indicating a
range of 0.02 to 0.1 parts per million (ppm).[6] This high sensitivity necessitates diligent odor
control measures.

Q3: What are the primary safety concerns associated with DMSB and DMS?

Beyond the unpleasant smell, both DMSB and DMS present several safety hazards:
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o Flammability: DMSB and DMS are highly flammable liquids.[1][5][6] DMSB reacts violently
with water to release flammable hydrogen gas.[5][7][8]

o Health Hazards: Inhalation of DMS vapors can cause respiratory irritation, headaches,
nausea, and vomiting.[9][10] Direct contact with DMSB can cause skin and severe eye
irritation.[9][11]

o Reactivity: DMSB is incompatible with strong oxidizing agents, acids, and water.[5][7][11][12]
[13]

Q4: What immediate steps should | take if | smell a strong DMS odor?

Ensure you are wearing appropriate Personal Protective Equipment (PPE), including safety
goggles, a lab coat, and chemical-resistant gloves.

 Verify that your experiment is being conducted in a properly functioning chemical fume hood.
[10]

e Check for any open containers or spills of DMSB.

« If the odor is strong and persistent, inform your lab supervisor and consider evacuating the
immediate area until the source is identified and mitigated.
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Issue

Possible Cause

Troubleshooting Steps

Strong DMS odor despite

working in a fume hood.

- Inefficient fume hood sash
height. - Cluttered fume hood
disrupting airflow. - High
concentration of DMS being

released.

- Ensure the fume hood sash
is at the lowest practical
working height. - Remove any
unnecessary equipment from
the fume hood to improve
airflow. - Implement an odor
control system, such as a
scrubber or an activated
carbon trap, at the source of
the DMS release.

Lingering DMS odor on
glassware after the

experiment.

- Residual DMSB or DMS
adsorbed onto the glass

surface.

- Rinse glassware with a
suitable quenching agent like
methanol under a fume hood. -
Wash glassware with a dilute
bleach (sodium hypochlorite)
solution, followed by a
thorough rinse with water and
a final rinse with a suitable

solvent like acetone.[10][14]

DMS odor escaping from the

reaction vessel.

- Inadequate sealing of the
reaction setup. - High vapor

pressure of DMS.

- Ensure all joints and
connections in your apparatus
are securely sealed. - Use a
gas-tight setup with an inert
gas blanket (e.g., nitrogen or
argon) and vent the exhaust
through a scrubbing system.
[14]

Quantitative Data Summary

Table 1: Odor Threshold of Dimethyl Sulfide
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Parameter Value Reference

Odor Threshold 0.02 - 0.1 ppm [6]

Table 2: Physical Properties of Dimethyl Sulfide Borane and Dimethyl Sulfide

Property Dimethyl Sulfide Dimethyl Sulfide Reference
Borane (DMSB) (DMS)

Formula BH3-S(CHs)2 (CH3)2S [31[5]

Molar Mass 75.97 g/mol 62.13 g/mol [1]
Appearance Colorless liquid Colorless liquid [1]

Boiling Point Decomposes 37 °C (99 °F) [6]

Density 0.801 g/mL 0.846 g/mL [1]

Flash Point -1°C (30.2 °F) -38 °C (-36 °F) [6]

Table 3: Effectiveness of Dimethyl Sulfide (DMS) Removal Methods

Method Reagent/Material Removal Efficiency Reference

Sodium Hypochlorite >99% for H2S and

Wet Scrubbing [2]
(NaOCl) CH3SCHs
] Amine-modified Up t0 92.4% in
Adsorption ) ) [15]
Biochar agueous solution

Sludge-based
Adsorption Activated Carbon 53.45 mg/g for DMS [11]
(KOH activated)

Experimental Protocols
Protocol 1: Quenching Excess Dimethyl Sulfide Borane
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This protocol describes the safe quenching of residual DMSB in a reaction mixture to mitigate
the release of DMS.

Materials:

Reaction mixture containing DMSB

Methanol

Ice bath

Stir plate and stir bar

Appropriate glassware

Procedure:

Cool the Reaction: Place the reaction flask in an ice bath and cool the mixture to 0°C.

o Slow Addition of Methanol: While stirring, slowly add methanol dropwise to the reaction
mixture.[12] The addition of a protic solvent will quench the reactive borane.

e Observe Gas Evolution: Hydrogen gas will evolve during the quenching process. Control the
rate of methanol addition to maintain a manageable rate of gas evolution.

o Complete the Quench: Continue stirring the mixture at 0°C for 15-30 minutes after the gas
evolution has ceased to ensure all the DMSB is quenched.

e Proceed with Workup: The quenched reaction mixture can now be worked up according to
the specific experimental procedure.

Protocol 2: Laboratory-Scale Wet Scrubbing of Dimethyl
Sulfide Vapors

This protocol outlines the setup and use of a wet scrubber to capture and neutralize DMS
vapors from a reaction or vent line.

Materials:
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Gas washing bottle or bubbler

Scrubbing solution (e.g., dilute sodium hypochlorite solution, ~5-10%)

Tubing to connect to the reaction vessel's exhaust

Fume hood

Procedure:

Prepare the Scrubbing Solution: Fill a gas washing bottle or bubbler with a dilute solution of
sodium hypochlorite (household bleach is a suitable source). The pH of the scrubbing
solution can be adjusted depending on the specific compounds being scrubbed; for DMS, a
neutral to slightly acidic pH (6.5-7.0) is effective.[16]

Assemble the Scrubber: Connect the outlet of your reaction apparatus (e.g., from a
condenser or a nitrogen bubbler) to the inlet of the gas washing bottle using chemical-
resistant tubing. Ensure the gas stream will bubble through the scrubbing solution.

Vent the Scrubber: The outlet of the gas washing bottle should be vented into the back of the
fume hood.

Perform the Reaction: As your experiment proceeds, any DMS vapors carried in the exhaust
gas will be bubbled through the hypochlorite solution. The DMS is oxidized to odorless
dimethyl sulfoxide (DMSO) and further to dimethyl sulfone (DMSO2).[16]

Monitor the Scrubber: Periodically check the scrubbing solution. If a large amount of DMS is
being generated, the scrubbing solution may need to be replaced.

Disposal: Dispose of the spent scrubbing solution according to your institution's hazardous
waste disposal guidelines.

Visualizations
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Caption: Workflow for the safe handling of Dimethyl Sulfide Borane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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